Cas no 2228494-79-7 (tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate
• CAS No: 2228494-79-7
• MF: C₁₃H₂₀BrN₃O₂
• MW: 330.220802307129
• CID: 5946100
• PubChem ID: 165752695
• Update Time: 2025-05-26

tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate
• EN300-1874187
• 2228494-79-7
• tert-butyl N-[1-amino-3-(6-bromopyridin-3-yl)propan-2-yl]carbamate

• Inchi： 1S/C13H20BrN3O2/c1-13(2,3)19-12(18)17-10(7-15)6-9-4-5-11(14)16-8-9/h4-5,8,10H,6-7,15H2,1-3H3,(H,17,18)
• InChI Key： INLCHBQEZNFWAD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.07389g/mol
• Monoisotopic Mass: 329.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate

Introduction to tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate (CAS No. 2228494-79-7)

tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate (CAS No. 2228494-79-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, an amino functional group, and a brominated pyridine moiety. These structural elements contribute to its potential biological activity and make it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in the compound provides steric protection, which can enhance the stability and solubility of the molecule. This is particularly important in pharmaceutical applications where stability and solubility are crucial for drug delivery and efficacy. The amino functional group is a key site for further chemical modifications, allowing for the synthesis of derivatives with tailored properties. The 6-bromopyridin-3-yl moiety introduces a halogenated aromatic ring, which can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent activity against various cancer cell lines. The brominated pyridine moiety has been found to enhance the binding affinity to specific protein targets, such as kinases and receptors, which are often implicated in cancer progression.

In addition to its potential anticancer properties, tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate has also been explored for its role in modulating other biological processes. Studies have demonstrated that this compound can act as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of therapeutic applications, including cardiovascular diseases, neurological disorders, and metabolic conditions.

The synthesis of tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate involves several well-established organic reactions. One common approach is to start with the corresponding amino alcohol and react it with tert-butyl isocyanate under appropriate conditions to form the carbamate linkage. The 6-bromopyridine moiety can be introduced through a subsequent coupling reaction with an appropriate brominated pyridine derivative. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

From a pharmacological perspective, tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate has been evaluated for its safety and efficacy in preclinical studies. In vitro assays have shown that it exhibits low cytotoxicity towards normal cells while demonstrating selective activity against cancer cells. Animal models have further confirmed its therapeutic potential, with studies indicating that it can effectively inhibit tumor growth without significant side effects.

The future prospects for tert-butyl N-1-amino-3-(6-bromopyridin-3-yl)propan-2-ylcarbamate are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce potential side effects. Additionally, efforts are being made to identify new derivatives with enhanced biological activity and broader therapeutic applications.

In conclusion, tert-butyl N-1-amino-3-(6-bromopyridin-3-y l)propan -2 - ylcarbamate (CAS No. 2228494 -79 -7) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.